Cas no 941875-43-0 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 941875-43-0
• MF: C₁₇H₁₄FN₃O₂S
• MW: 343.3753657341
• CID: 5915478
• PubChem ID: 7502172
• Update Time: 2025-06-09

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024617600
• F1885-0098
• N-((5-((3-fluorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• SR-01000909527-1
• N-[(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
• 941875-43-0
• SR-01000909527
• N-[[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]benzamide
• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

• Inchi： 1S/C17H14FN3O2S/c18-14-8-4-5-12(9-14)11-24-17-21-20-15(23-17)10-19-16(22)13-6-2-1-3-7-13/h1-9H,10-11H2,(H,19,22)
• InChI Key： SBVYUNLYOZJFOP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C=CC=CC=2)=O)O1)CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 343.07907603g/mol
• Monoisotopic Mass: 343.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Comprehensive Overview of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 941875-43-0)

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 941875-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl group and a methylsulfanyl moiety further enhances its chemical versatility, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide exemplifies this trend, as the 3-fluorophenyl group contributes to its lipophilicity and binding affinity. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. Its oxadiazole core is also a hotspot for structure-activity relationship (SAR) studies, a keyword often associated with drug optimization.

The synthesis of CAS No. 941875-43-0 typically involves multi-step reactions, including the formation of the 1,3,4-oxadiazole ring and subsequent functionalization with the methylbenzamide group. This process highlights the compound's synthetic complexity, a topic of interest for organic chemists exploring green chemistry and catalytic methods. Users searching for "efficient synthesis of fluorinated oxadiazoles" or "applications of sulfanyl derivatives" will find this compound highly relevant.

From a commercial perspective, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is available through specialized chemical suppliers, often listed under its CAS number or product name. Its pricing and purity are critical factors for buyers, as reflected in search queries like "high-purity CAS 941875-43-0 suppliers". The compound's stability under various storage conditions is another frequently asked question, emphasizing the need for detailed technical data sheets.

In the context of drug discovery, this compound's molecular weight and logP value align with Lipinski's Rule of Five, making it a promising candidate for further development. Discussions on AI-driven drug design often reference such compounds, as their structural motifs are amenable to machine learning-based predictions. Additionally, its potential role in cancer therapeutics or neurodegenerative diseases aligns with trending research topics, as evidenced by rising searches for "oxadiazoles in medicine."

Environmental and regulatory considerations are also paramount. While CAS No. 941875-43-0 is not classified as hazardous, its biodegradability and ecotoxicity profiles remain areas of active investigation. Queries like "safety of fluorinated sulfanyl compounds" underscore the importance of transparent data sharing in the chemical industry.

In summary, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide represents a compelling case study at the intersection of medicinal chemistry, material science, and sustainable synthesis. Its multifaceted applications and alignment with current scientific trends ensure its continued relevance in both academic and industrial settings.